4-(5-Chloro-2-methoxyphenyl)-4-fluoropiperidine

• Molecular Formula: C12H15ClFNO
• Molecular Weight: 243.70 g/mol
• IUPAC Name: 4-(5-chloro-2-methoxyphenyl)-4-fluoropiperidine
• InChI: InChI=1S/C12H15ClFNO/c1-16-11-3-2-9(13)8-10(11)12(14)4-6-15-7-5-12/h2-3,8,15H,4-7H2,1H3
• InChI Key: YFLOZEQRSXFESX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C2(CCNCC2)F

Description

4-(5-Chloro-2-methoxyphenyl)-4-fluoropiperidine is a useful research compound. Its molecular formula is C12H15ClFNO and its molecular weight is 243.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 1-benzyl-4-(5-chloro-2-methoxy-phenyl)-4-fluoro-piperidine 4c (13.8 g, 0.04 mol) in dichloromethane (50 mL) was added 1-chloroethylchloroformate. (7.1 g, 0.05 mol). The mixture was stirred at room temperature for 2 h and then concentrated to dryness. The residual was dissolved in methanol (50 mL) and then heated to reflux for 30 min. The mixture was concentrated to dryness in vacuo, ether was added, the precipitate solid was filtered and washed with ether to obtain 4-(5-chloro-2-methoxyphenyl)-4-fluoropiperidine 4d as its hydrochloride salt. 1H NMR (DMSO-d6): δ 9.10-9.01 (m, 2H), 7.25 (q, J1=8.4 Hz, J2=8.8 Hz, 1H), 7.33 (d, J=2.8 Hz, 1H), 7.12 (d, J=8.8 Hz, 1H), 3.82 (s, 3H), 3.27 (s, 2H), 3.13-3.04 (m, 2H), 2.79-2.66 (m, 2H), 1.924-1.864 (t. 2H). MS (ESI) m/z (M+H+) 243.98.